Cas no 99070-16-3 (2-Bromo-1-(4-methoxy-3-methylphenyl)ethanone)

• Product Name: 2-Bromo-1-(4-methoxy-3-methylphenyl)ethanone
• CAS No: 99070-16-3
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 5235882
• Update Time: 2025-05-20

2-Bromo-1-(4-methoxy-3-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-methoxy-3-methylphenyl)ethanone
• 2-bromo-1-(3-methyl-4-methoxyphenyl)ethanone
• Ethanone, 2-bromo-1-(4-methoxy-3-methylphenyl)-
• 2-Bromo-1-(4-methoxy-3-methylphenyl)ethan-1-one

• Inchi： 1S/C10H11BrO2/c1-7-5-8(9(12)6-11)3-4-10(7)13-2/h3-5H,6H2,1-2H3
• InChI Key： VCTYBUSTAGLDKY-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC)C(C)=C1)CBr

Additional information on 2-Bromo-1-(4-methoxy-3-methylphenyl)ethanone

Professional Introduction to 2-Bromo-1-(4-methoxy-3-methylphenyl)ethanone (CAS No. 99070-16-3)

2-Bromo-1-(4-methoxy-3-methylphenyl)ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 99070-16-3, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a brominated aromatic ring system coupled with a ketone functional group, has garnered attention due to its versatile applications in medicinal chemistry and material science. The structural motif, comprising a 4-methoxy-3-methylphenyl substituent linked to a bromoacetyl moiety, provides a rich scaffold for further functionalization and exploration of its chemical reactivity.

The synthesis of 2-Bromo-1-(4-methoxy-3-methylphenyl)ethanone typically involves multi-step organic transformations, often starting from commercially available aromatic precursors. The introduction of the bromine atom at the appropriate position on the benzene ring is a critical step, requiring precise control over reaction conditions to ensure high yield and selectivity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or direct bromination using electrophilic reagents, have been employed to achieve this transformation efficiently.

In recent years, 2-Bromo-1-(4-methoxy-3-methylphenyl)ethanone has found utility as an intermediate in the development of novel pharmacological agents. Its structural features make it a valuable building block for constructing more complex molecules with potential biological activity. For instance, the bromine atom serves as a handle for further modifications via nucleophilic substitution or metal-catalyzed coupling reactions, enabling the introduction of diverse functional groups. This flexibility has been exploited in the synthesis of kinase inhibitors, anticancer agents, and other therapeutic compounds.

One of the most compelling aspects of 2-Bromo-1-(4-methoxy-3-methylphenyl)ethanone is its role in the discovery of small molecules that modulate biological pathways relevant to human health. The 4-methoxy-3-methylphenyl moiety is known to impart specific electronic and steric properties to the molecule, influencing its interaction with biological targets. Researchers have leveraged this property to design molecules with enhanced affinity and selectivity for enzymes such as kinases and proteases. Such compounds are of particular interest in oncology research, where precise modulation of signaling pathways can lead to effective therapeutic interventions.

Recent studies have highlighted the potential of derivatives of 2-Bromo-1-(4-methoxy-3-methylphenyl)ethanone in addressing neurological disorders. The aromatic ring system and the presence of electron-withdrawing groups contribute to favorable pharmacokinetic properties, including good solubility and membrane permeability. Preclinical investigations have demonstrated that certain analogs exhibit neuroprotective effects, making them promising candidates for further development into treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmaceutical industry has also explored the use of 2-Bromo-1-(4-methoxy-3-methylphenyl)ethanone in the development of anti-inflammatory agents. The bromine substituent facilitates the introduction of acyl groups that can be further transformed into pharmacologically active molecules. Some derivatives have shown significant anti-inflammatory activity in vitro and in vivo, suggesting their potential as lead compounds for novel therapeutics targeting chronic inflammatory conditions.

Beyond its applications in drug discovery, 2-Bromo-1-(4-methoxy-3-methylphenyl)ethanone has been utilized in materials science research. Its ability to undergo various chemical transformations makes it a valuable precursor for synthesizing polymers and functional materials with tailored properties. For example, it can be used to create conjugated polymers that exhibit desirable optoelectronic characteristics, which are essential for applications in organic electronics such as light-emitting diodes (OLEDs) and organic photovoltaics.

The versatility of 2-Bromo-1-(4-methoxy-3-methylphenyl)ethanone extends to its role as a catalyst or co-catalyst in various organic reactions. Its unique electronic structure allows it to participate in catalytic cycles, facilitating transformations that would otherwise be challenging or inefficient. This has opened up new avenues for synthetic chemists seeking innovative methods for constructing complex molecular architectures.

In conclusion, 2-Bromo-1-(4-methoxy-3-methylphenyl)ethanone (CAS No. 99070-16-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its structural features enable diverse chemical modifications, making it an indispensable tool for medicinal chemists, materials scientists, and synthetic organic chemists alike. As research continues to uncover new possibilities for this molecule, its importance is likely to grow further, driving innovation in drug discovery and material science.